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Compound of Interest

Compound Name: (E/Z)-NSAH

Cat. No.: B7727964 Get Quote

Unidentified Chemical Probe: (E/Z)-NSAH
To provide the requested detailed Application Notes and Protocols, further clarification on the

chemical probe "(E/Z)-NSAH" and its specific target protein is required. Initial searches for a

chemical probe with the designation "(E/Z)-NSAH" did not yield a specific, well-characterized

molecule or its intended biological target.

The acronym "(E/Z)-NSAH" is not sufficient to uniquely identify a chemical entity in common

chemical and biological databases. It is possible that this is a novel or less-publicized

compound, an internal designation, or an abbreviation that is not yet widely recognized. The "

(E/Z)" prefix suggests the presence of a double bond with cis/trans isomerism, and "NSAH"

could potentially stand for a complex chemical name, for example, N-substituted hydroxystyryl

acetamide, but this remains speculative without further information.

One search result pointed to a compound abbreviated as "NSAH," which is an inhibitor of

human ribonucleotide reductase. However, its full chemical name is (2-hydroxy-N'-[(E)-(2-

hydroxynaphthalen-1-yl)methylidene]benzohydrazide)[1], a structure that may not be consistent

with the user's provided acronym. Without confirmation, proceeding with this information could

lead to inaccurate and irrelevant documentation.

To fulfill the user's request for comprehensive application notes, including quantitative data,

experimental protocols, and visualizations, the following information is essential:

The full and unambiguous chemical name of (E/Z)-NSAH.
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The specific name of the intended "[Target Protein]".

Any available publications or internal documentation describing the synthesis,

characterization, and biological activity of (E/Z)-NSAH.

Once this information is provided, a thorough literature search can be conducted to gather the

necessary data to generate the detailed application notes and protocols as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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